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Compound of Interest

Compound Name: 2-Menthene

cat. No.: B1252811

An In-depth Technical Guide to the Chemical and Physical Properties of 2-Menthene

Introduction

2-Menthene, a monoterpene hydrocarbon, is a significant organic compound belonging to the
class of menthane monoterpenoids. It is characterized by a cyclohexane ring substituted with a
methyl group and an isopropyl group. As an unsaturated hydrocarbon, its chemistry is
dominated by the reactivity of its carbon-carbon double bond. This guide provides a
comprehensive overview of the chemical and physical properties of 2-Menthene, along with
detailed experimental protocols and reaction pathways relevant to researchers, scientists, and
professionals in drug development.

Chemical and Physical Properties

The fundamental properties of 2-Menthene are summarized below. These properties are
crucial for its handling, application in synthesis, and for analytical characterization. Data has
been aggregated from various chemical databases.
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Property Value Source
Molecular Formula CioH1s [1112][3]
Molecular Weight 138.25 g/mol [1][2]
CAS Number 5256-65-5 (for p-Mentha-2- o
ene)

Density 0.821 g/cm? [4]
Boiling Point 173.3 °C at 760 mmHg [4]
Refractive Index 1.457 [4]
Flash Point 45.4 °C [4]

Vapor Pressure

1.7 mmHg at 25 °C

[4]

Water Solubility

0.004 g/L (Predicted)

LogP (Octanol/Water Partition )
. 4.33 (Predicted)
Coefficient)

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and identification of 2-Menthene.
The following table summarizes key gas chromatography retention indices, which are indicative
of its behavior in analytical separations.

Spectroscopic Parameter Value Conditions

Kovats Retention Index (non- Column: SE-30, Temperature:

981.9
polar column) 80 °C
Kovats Retention Index (non- 978.2 Column: Squalane,
polar column) ' Temperature: 80 °C
Kovats Retention Index (polar 1078 Column: PEG-20M,
column) Temperature: 80 °C

Column: OV-101, Temperature
Ramp: 50-230 °C at 3 K/min

Normal Alkane Retention Index 976
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(Data sourced from the NIST WebBook)[2]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 2-Menthene are critical for
reproducible research.

Protocol 1: Synthesis of 2-Menthene via Dehydration of
Menthol

This experiment describes an E1 elimination reaction to synthesize a mixture of menthenes
from menthol using an acid catalyst.[5]

Objective: To synthesize menthene from menthol via acid-catalyzed dehydration and to
characterize the products.[5]

Materials:

e Menthol

o Concentrated Sulfuric Acid (H2S0a4) or Phosphoric Acid (H3POa4)
e Sodium Bicarbonate (NaHCO3) solution, saturated

e Anhydrous Sodium Sulfate (NazSOa)

 Distillation apparatus

o Separatory funnel

Methodology:

e Reaction Setup: In a round-bottomed flask, place menthol and a catalytic amount of
concentrated sulfuric acid or phosphoric acid.

e Heating: Heat the mixture to the appropriate temperature to facilitate dehydration. The
reaction is an equilibrium, and removing the product as it forms will shift the equilibrium
towards the products, according to Le Chatelier's principle.[5]
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« Distillation: The menthene products are more volatile than the menthol reactant. Set up a
fractional distillation apparatus to collect the alkene products as they are formed.

o Workup:

o Wash the collected distillate with a saturated sodium bicarbonate solution to neutralize any
remaining acid.

o Perform a subsequent wash with water.

o Dry the organic layer over anhydrous sodium sulfate.
 Purification and Analysis:

o Perform a final simple distillation to purify the menthene mixture.

o Analyze the product mixture using gas chromatography (GC) to determine the relative
amounts of 2-menthene and 3-menthene formed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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